Cas no 615538-77-7 (1H-Imidazole,1-[(pentyloxy)methyl]-(9CI))

• Product Name: 1H-Imidazole,1-[(pentyloxy)methyl]-(9CI)
• CAS No: 615538-77-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1017146
• Update Time: 2022-07-26

1H-Imidazole,1-[(pentyloxy)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[(pentyloxy)methyl]-(9CI)
• 1H-Imidazole, 1-[(pentyloxy)methyl]-

• Inchi： 1S/C9H16N2O/c1-2-3-4-7-12-9-11-6-5-10-8-11/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： CLQVIIASEYYOIQ-UHFFFAOYSA-N
• SMILES： C1N(COCCCCC)C=CN=1

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2